Cas no 89946-04-3 (1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate)

1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate structure
89946-04-3 structure
Product Name:1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate
CAS No:89946-04-3
MF:C20H24O8
MW:392.399766921997
CID:584897
PubChem ID:71326957
Update Time:2025-04-19

1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 5-[2-[4-(acetyloxy)phenyl]ethyl]-, diacetate
    • acetic acid,[4-[2-(3,5-dihydroxyphenyl)ethyl]phenyl] acetate
    • 89946-04-3
    • DTXSID10756081
    • Acetic acid--4-[2-(3,5-dihydroxyphenyl)ethyl]phenyl acetate (2/1)
    • Inchi: 1S/C16H16O4.2C2H4O2/c1-11(17)20-16-6-4-12(5-7-16)2-3-13-8-14(18)10-15(19)9-13;2*1-2(3)4/h4-10,18-19H,2-3H2,1H3;2*1H3,(H,3,4)
    • InChI Key: GVRKLRHNUIFCME-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C=CC(=CC=1)CCC1C=C(C=C(C=1)O)O.OC(C)=O.OC(C)=O

Computed Properties

  • Exact Mass: 392.14711772g/mol
  • Monoisotopic Mass: 392.14711772g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 331
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 141Ų
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